Cas no 83121-15-7 (3,5-Dichloro-2,4-difluoroaniline)

• Product Name: 3,5-Dichloro-2,4-difluoroaniline
• CAS No: 83121-15-7
• MF: C₆H₃Cl₂F₂N
• MW: 197.997526407242
• MDL: MFCD00044104
• CID: 60540
• PubChem ID: 87560484
• Update Time: 2025-06-26

3,5-Dichloro-2,4-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2,4-difluoroaniline
• 2,4-DIFLUORO-3,5-DICHLORANILINE
• 2,4-DIFLUORO-3,5-DICHLORO ANILINE
• 3,5-Dichloro-2,4-Difluoro-BenzenaMine
• 3,5-Dichloro-2,4-difluorobenzenamine (ACI)
• 2,4-Difluoro-3,5-dichloroaniline
• SCHEMBL796071
• 3,5-dichloro-2,4-difluoro-aniline
• AKOS006229005
• AS-15715
• KLECNQGLBJHVSH-UHFFFAOYSA-N
• AM62112
• D3637
• J-507199
• D78090
• 83121-15-7
• NS00014270
• EN300-6452609
• AC-3674
• DTXSID90378826
• MFCD00044104
• 3,5-dichloro-2,4-difluorobenzenamine
• C6H3Cl2F2N
• Benzenamine, 3,5-dichloro-2,4-difluoro-
• FT-0601460
• DB-006295

• MDL： MFCD00044104
• Inchi： 1S/C6H3Cl2F2N/c7-2-1-3(11)6(10)4(8)5(2)9/h1H,11H2
• InChI Key： KLECNQGLBJHVSH-UHFFFAOYSA-N
• SMILES： FC1C(Cl)=C(F)C(N)=CC=1Cl

Computed Properties

• Exact Mass: 196.96100
• Monoisotopic Mass: 196.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.7

Experimental Properties

• Color/Form: No data available
• Density: 1.596
• Melting Point: 72.0 to 77.0 deg-C
• Boiling Point: 268.1±35.0 °C at 760 mmHg
• Flash Point: 116.0±25.9 °C
• Refractive Index: 1.562
• PSA: 26.02000
• LogP: 3.43500

3,5-Dichloro-2,4-difluoroaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3,5-Dichloro-2,4-difluoroaniline

Introduction to 3,5-Dichloro-2,4-difluoroaniline (CAS No. 83121-15-7)

3,5-Dichloro-2,4-difluoroaniline, identified by the Chemical Abstracts Service Number (CAS No.) 83121-15-7, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its dichloro and difluoro substituents on a benzene ring with an amine group at the 2-position, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural motif of 3,5-Dichloro-2,4-difluoroaniline imparts distinct electronic and steric features, which are critical for its utility in medicinal chemistry. The presence of chlorine atoms at the 3 and 5 positions enhances electrophilic aromatic substitution reactions, while the fluorine atoms at the 2 and 4 positions contribute to lipophilicity and metabolic stability. These attributes have positioned this compound as a key building block in the development of novel therapeutic agents.

In recent years, 3,5-Dichloro-2,4-difluoroaniline has been explored in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The fluorinated aniline core has been shown to improve binding affinity and selectivity when incorporated into drug candidates. For instance, studies have demonstrated its role in designing inhibitors of tyrosine kinases, where the electron-withdrawing nature of the chlorine and fluorine substituents optimizes interactions with the active site of the enzyme.

Furthermore, 3,5-Dichloro-2,4-difluoroaniline has found utility in the synthesis of antimicrobial agents. The structural features of this compound contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Recent research has highlighted its incorporation into novel antibiotics that exhibit enhanced activity against multidrug-resistant strains. The fluorine atoms, in particular, have been shown to increase the compound's resistance to degradation by bacterial enzymes, thereby extending its efficacy.

The agrochemical industry has also benefited from the use of 3,5-Dichloro-2,4-difluoroaniline as an intermediate in the production of pesticides and herbicides. Its chemical stability and reactivity make it an ideal precursor for compounds that target pest-specific enzymes or disrupt plant growth regulators. Innovations in green chemistry have led to more sustainable synthetic routes for these agrochemicals, leveraging 83121-15-7 as a versatile starting material.

From a synthetic chemistry perspective, 3,5-Dichloro-2,4-difluoroaniline serves as a versatile scaffold for exploring novel reaction pathways and methodologies. Researchers have utilized this compound to develop catalytic systems that facilitate cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures essential for drug discovery. The success of these methodologies underscores the importance of 83121-15-7 in advancing synthetic organic chemistry.

The pharmacokinetic properties of derivatives of 3,5-Dichloro-2,4-difluoroaniline have been extensively studied to optimize bioavailability and reduce toxicity. Computational modeling techniques have been employed to predict how structural modifications influence absorption, distribution, metabolism, and excretion (ADME) profiles. This approach has allowed for the rapid screening of analogues with improved pharmacokinetic profiles.

In conclusion,3,5-Dichloro-2,4-difluoroaniline (CAS No. 83121,15,7) is a multifaceted compound with significant applications across pharmaceuticals,agrochemicals,and synthetic chemistry. Its unique structural features enable its use as an intermediate in developing biologically active molecules,including kinase inhibitorsand antimicrobial agents. Ongoing research continues to uncover new applications for this compound,underscoring its importancein modern chemical biology.